Cas no 287193-00-4 (Tert-butyl 3-ethynylpyrrolidine-1-carboxylate)

Tert-butyl 3-ethynylpyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its ethynyl functional group, which enables efficient participation in click chemistry reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is useful in pharmaceutical and materials science research, facilitating the construction of complex molecular architectures. Its pyrrolidine scaffold contributes to conformational rigidity, making it suitable for applications in drug discovery and peptidomimetic design. The product is typically handled under inert conditions to preserve reactivity.
Tert-butyl 3-ethynylpyrrolidine-1-carboxylate structure
287193-00-4 structure
Product Name:Tert-butyl 3-ethynylpyrrolidine-1-carboxylate
CAS No:287193-00-4
MF:C11H17NO2
MW:195.258183240891
MDL:MFCD10698160
CID:239143
PubChem ID:54012212
Update Time:2025-10-15

Tert-butyl 3-ethynylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-Ethynylpyrrolidine
    • 1-Pyrrolidinecarboxylic acid,3-ethynyl-,1,1-dimethylethyl ester
    • 3-ethynyl-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 3-ethynylpyrrolidine-1-carboxylate
    • 1-pyrroli<wbr>
    • LogP
    • 1-Pyrrolidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester
    • PubChem18403
    • N-Boc-3-ethynylpyrrolidine
    • 1-Boc-3-ethynyl-pyrrolidine
    • 1-N-Boc-3-ethynylpyrrolidine
    • KTDGOUSDBBFBRO-UHFFFAOYSA-N
    • FCH882183
    • PB22430
    • AX8224209
    • AB0052186
    • AM20090373
    • Z4547
    • ST24021230
    • te
    • FT-0735214
    • 2-(NAPHTH-1-YLMETHYLTHIO)ACETICACID
    • DS-2204
    • 1-Pyrrolidinecarboxylic acid, 3-ethynyl-,1,1-dimethyl ester
    • FT-0770665
    • MFCD10698160
    • tert-butyl 3-ethynyl-1-pyrrolidinecarboxylate
    • SY031915
    • MFCD14155683
    • SB13860
    • AKOS006303666
    • 1-Pyrrolidinecarboxylic acid,3-ethynyl-,tert-butyl ester
    • Z1198278530
    • SCHEMBL1901176
    • 287193-00-4
    • DTXSID70708369
    • TQP0947
    • FT-0772428
    • 3-Ethynyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • EN300-244615
    • CS-W021300
    • SY249697
    • SB13859
    • A876651
    • (R)-tert-butyl 3-ethynylpyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (3S)-
    • SY249698
    • DB-067972
    • (S)-tert-butyl 3-ethynylpyrrolidine-1-carboxylate
    • MFCD14155684
    • 1-Pyrrolidinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester, (3R)-
    • Tert-butyl 3-ethynylpyrrolidine-1-carboxylate
    • MDL: MFCD10698160
    • Inchi: 1S/C11H17NO2/c1-5-9-6-7-12(8-9)10(13)14-11(2,3)4/h1,9H,6-8H2,2-4H3
    • InChI Key: KTDGOUSDBBFBRO-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC(C#C)C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.041
  • Boiling Point: 249.165°C at 760 mmHg
  • Flash Point: 104.491°C
  • Refractive Index: 1.492
  • PSA: 29.54

Tert-butyl 3-ethynylpyrrolidine-1-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB03364-1 G
tert-butyl 3-ethynylpyrrolidine-1-carboxylate
287193-00-4 97%
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¥ 640.00 2021-05-07
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tert-butyl 3-ethynylpyrrolidine-1-carboxylate
287193-00-4 97%
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abcr
AB439281-250 mg
1-Boc-3-Ethynylpyrrolidine, 95%; .
287193-00-4 95%
250mg
€148.90 2023-04-22
abcr
AB439281-1 g
1-Boc-3-Ethynylpyrrolidine, 95%; .
287193-00-4 95%
1g
€207.00 2023-04-22
abcr
AB439281-5 g
1-Boc-3-Ethynylpyrrolidine, 95%; .
287193-00-4 95%
5g
€518.50 2023-04-22

Tert-butyl 3-ethynylpyrrolidine-1-carboxylate Related Literature

Additional information on Tert-butyl 3-ethynylpyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-ethynylpyrrolidine-1-carboxylate (CAS No. 287193-00-4)

Tert-butyl 3-ethynylpyrrolidine-1-carboxylate (CAS No. 287193-00-4) is a versatile organic compound widely utilized in pharmaceutical synthesis and material science. Its unique pyrrolidine scaffold and ethynyl functional group make it a valuable intermediate for constructing complex molecules. Researchers and industries increasingly focus on its applications in drug discovery, particularly for central nervous system (CNS) targets and kinase inhibitors, aligning with trends in precision medicine and AI-driven molecular design.

The compound’s carboxylate protection group (tert-butyl) enhances stability during reactions, a feature frequently searched by chemists optimizing peptide coupling or catalysis protocols. Recent publications highlight its role in click chemistry, where the ethynyl moiety enables copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a hot topic in bioconjugation and nanotechnology. This aligns with Google Trends data showing rising queries for "click chemistry reagents" and "high-yield synthetic routes."

From a green chemistry perspective, Tert-butyl 3-ethynylpyrrolidine-1-carboxylate is often discussed in forums exploring solvent-free reactions or catalytic efficiency. Its compatibility with flow chemistry systems (another trending keyword) makes it attractive for industrial-scale production. Analytical methods like HPLC purity testing and NMR characterization are commonly associated with this compound, addressing frequent search terms such as "how to analyze pyrrolidine derivatives."

Innovative applications extend to polymeric materials, where its rigid pyrrolidine core improves thermal stability—a key concern in 3D printing resins research. Patent databases reveal growing interest in its use for electronic materials, coinciding with surges in searches for "conductive organic molecules." The compound’s chiral center also positions it as a candidate for asymmetric synthesis studies, a niche with high engagement in academic circles.

Quality control remains critical, as evidenced by frequent searches for "CAS 287193-00-4 specification" and "supplier purity standards." Reputable manufacturers emphasize GC-MS validation and residual solvent analysis, meeting demands from FDA-compliant workflows. Storage recommendations (typically 2-8°C under inert gas) are another hot topic, reflecting user concerns about compound degradation.

In summary, Tert-butyl 3-ethynylpyrrolidine-1-carboxylate bridges multiple cutting-edge fields, from medicinal chemistry to advanced materials. Its CAS No. 287193-00-4 serves as a vital identifier for researchers navigating chemical databases or AI-based retrosynthesis tools—topics dominating recent scientific discourse. The compound’s adaptability ensures sustained relevance in both academic and industrial settings.

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